Cas no 209347-94-4 (5-Bromo-6-chloro-3-indolyl caprylate)

5-Bromo-6-chloro-3-indolyl caprylate is a chromogenic substrate commonly used in enzymatic assays, particularly for detecting esterase or lipase activity. Upon enzymatic hydrolysis, it releases an insoluble indigo dye, producing a blue precipitate that facilitates visual or spectrophotometric analysis. The bromo and chloro substituents enhance the substrate's sensitivity and specificity, making it suitable for applications in histochemistry, microbiology, and diagnostic testing. Its caprylate moiety ensures optimal solubility in aqueous-organic solutions while maintaining stability. This compound is valued for its reliable performance in detecting low enzyme concentrations and its compatibility with various assay conditions.
5-Bromo-6-chloro-3-indolyl caprylate structure
209347-94-4 structure
Product Name:5-Bromo-6-chloro-3-indolyl caprylate
CAS No:209347-94-4
MF:C16H19BrClNO2
MW:372.684562921524
MDL:MFCD00798386
CID:254276
PubChem ID:24878042
Update Time:2025-05-22

5-Bromo-6-chloro-3-indolyl caprylate Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-6-chloro-1H-indol-3-yl octanoate
    • 5-Bromo-6-chloro-3-indolyl caprylate
    • (5-bromo-6-chloro-1H-indol-3-yl) octanoate
    • 5-BROMO-6-CHLORO-3-INDOXYL CAPRYLATE
    • BIMB2110
    • MagentaC 8
    • Magenta-caprylate
    • Octanoic acid 5-bromo-6-chloro-1H-indol-3-yl ester
    • B-7102
    • CS-0314203
    • 209347-94-4
    • FT-0660582
    • Octanoic acid, 5-bromo-6-chloro-1H-indol-3-yl ester
    • AC-37046
    • Magenta caprylate
    • DTXSID10433264
    • 5-Bromo-6-chloro-3-indoxyl caprylate, Patent pending
    • AMY41428
    • FD10018
    • MFCD00798386
    • A879340
    • AKOS016015092
    • B-7102_P00
    • SCHEMBL1121837
    • AS-68736
    • 5-Bromo-6-chloro-3-indolyl caprylate, >=98.0% (HPLC)
    • C16H19BrClNO2
    • MDL： MFCD00798386
    • Inchi： 1S/C16H19BrClNO2/c1-2-3-4-5-6-7-16(20)21-15-10-19-14-9-13(18)12(17)8-11(14)15/h8-10,19H,2-7H2,1H3
    • InChI Key： HODNRFUPDHGKHG-UHFFFAOYSA-N
    • SMILES： BrC1C(=CC2=C(C=1)C(=CN2)OC(CCCCCCC)=O)Cl

Computed Properties

  • Exact Mass: 371.02900
  • Monoisotopic Mass: 371.02877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 57-62 °C
  • Boiling Point: 482.6±40.0 °C at 760 mmHg
  • Flash Point: 245.7±27.3 °C
  • Refractive Index: 1.592
  • Solubility: Insuluble (5.6E-4 g/L) (25 ºC),
  • PSA: 42.09000
  • LogP: 5.84970

5-Bromo-6-chloro-3-indolyl caprylate Security Information

5-Bromo-6-chloro-3-indolyl caprylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-6-chloro-3-indolyl caprylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
M04068-250mg
5-Bromo-6-chloro-3-indolyl caprylate
 209347-94-4 97%
250mg
 ￡78.00 2022-02-28
Fluorochem
M04068-1g
5-Bromo-6-chloro-3-indolyl caprylate
 209347-94-4 97%
1g
 ￡181.00 2022-02-28
Fluorochem
M04068-5g
5-Bromo-6-chloro-3-indolyl caprylate
 209347-94-4 97%
5g
 ￡761.00 2022-02-28
Chemenu
CM148633-5g
5-Bromo-6-chloro-1H-indol-3-yl octanoate
 209347-94-4 95%
5g
 $590 2021-08-05
Chemenu
CM148633-250mg
5-Bromo-6-chloro-1H-indol-3-yl octanoate
 209347-94-4 95%
250mg
 $68 2023-02-02
Chemenu
CM148633-1g
5-Bromo-6-chloro-1H-indol-3-yl octanoate
 209347-94-4 95%
1g
 $171 2023-02-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B53970-25mg
5-Bromo-6-chloro-1H-indol-3-yl octanoate
 209347-94-4
25mg
 ￥299.0 2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
B53970-100mg
5-Bromo-6-chloro-1H-indol-3-yl octanoate
 209347-94-4
100mg
 ￥979.0 2022-04-28
Apollo Scientific
BIMB2110-100mg
5-Bromo-6-chloro-3-indolyl caprylate
 209347-94-4
100mg
 £25.00 2024-05-24
Apollo Scientific
BIMB2110-250mg
5-Bromo-6-chloro-3-indolyl caprylate
 209347-94-4
250mg
 £40.00 2024-05-24

5-Bromo-6-chloro-3-indolyl caprylate Related Literature

Related Categories

209347-94-4 (5-Bromo-6-chloro-3-indolyl caprylate) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.